Cas no 80158-88-9 ((Z)-7-O-Methylpongamol)

• Product Name: (Z)-7-O-Methylpongamol
• CAS No: 80158-88-9
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• CID: 2076895
• PubChem ID: 5319759
• Update Time: 2025-04-21

(Z)-7-O-Methylpongamol Chemical and Physical Properties

Names and Identifiers

• (Z)-7-O-Methylpongamol
• O-methylpongamol
• 80158-88-9
• CHEBI:169771
• (Z)-3-methoxy-1-(4-methoxy-1-benzouran-5-yl)-3-phenylprop-2-en-1-one
• LMPK12120374
• (Z)-3-methoxy-1-(4-methoxy-1-benzofuran-5-yl)-3-phenylprop-2-en-1-one

• Inchi： 1S/C19H16O4/c1-21-18(13-6-4-3-5-7-13)12-16(20)14-8-9-17-15(10-11-23-17)19(14)22-2/h3-12H,1-2H3/b18-12-
• InChI Key： AZSIHEYWWIVBPP-PDGQHHTCSA-N
• SMILES： O1C=CC2=C1C=CC(C(/C=C(/C1C=CC=CC=1)\OC)=O)=C2OC

Computed Properties

• Exact Mass: 308.10485899g/mol
• Monoisotopic Mass: 308.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Furanochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Furanochalcones